Cas no 1039319-94-2 (4-(1-sulfanylethyl)phenol)

4-(1-Sulfanylethyl)phenol is a sulfur-containing phenolic compound with a molecular structure that combines a thioethyl group with a phenol moiety. This unique configuration imparts reactivity useful in organic synthesis, particularly in thiol-ene click chemistry and polymer modification. The presence of both thiol and phenolic functional groups allows for dual reactivity, enabling applications in crosslinking, adhesion promotion, and material stabilization. Its sulfur group enhances nucleophilicity, facilitating selective bond formation, while the phenol moiety contributes to antioxidant properties. The compound is valuable in specialty chemical formulations, including coatings, adhesives, and advanced materials, where controlled reactivity and stability are required. Handling should follow standard safety protocols for thiols and phenols.
4-(1-sulfanylethyl)phenol structure
4-(1-sulfanylethyl)phenol structure
Product Name:4-(1-sulfanylethyl)phenol
CAS No:1039319-94-2
MF:C8H10OS
MW:154.229401111603
CID:6572156
PubChem ID:43124097
Update Time:2025-06-30

4-(1-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1-sulfanylethyl)phenol
    • Phenol, 4-(1-mercaptoethyl)-
    • Inchi: 1S/C8H10OS/c1-6(10)7-2-4-8(9)5-3-7/h2-6,9-10H,1H3
    • InChI Key: ZSZDWIZXMJRQDY-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C(S)C)C=C1

Computed Properties

  • Exact Mass: 154.04523611g/mol
  • Monoisotopic Mass: 154.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 267.8±15.0 °C(Predicted)
  • pka: 9.86±0.26(Predicted)

4-(1-sulfanylethyl)phenol Pricemore >>

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Additional information on 4-(1-sulfanylethyl)phenol

4-(1-Sulfanylethyl)phenol: A Comprehensive Overview

4-(1-Sulfanylethyl)phenol, also known by its CAS number CAS No. 1039319-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C8H10O2S, is characterized by its unique structure, which includes a phenolic group and a sulfanyl ethyl substituent. The molecule's structure plays a crucial role in its chemical reactivity and biological activity, making it a subject of extensive research in recent years.

The synthesis of 4-(1-sulfanylethyl)phenol has been explored through various methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the compound's purity. These developments have made it more accessible for applications in drug discovery and material science.

One of the most promising areas of research involving 4-(1-sulfanylethyl)phenol is its potential as a precursor in the development of novel pharmaceutical agents. Studies have shown that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has led to investigations into its role as a potential therapeutic agent for inflammatory conditions.

In the realm of materials science, 4-(1-sulfanylethyl)phenol has demonstrated applications in the synthesis of advanced polymers and composites. Its sulfur-containing functional groups contribute to enhanced mechanical properties and thermal stability, making it a valuable component in high-performance materials used in aerospace and automotive industries.

Recent studies have also highlighted the environmental benefits of 4-(1-sulfanylethyl)phenol. Researchers have explored its use as a biodegradable additive in industrial processes, reducing the environmental footprint of various manufacturing activities. This aligns with global efforts to promote sustainable chemistry and green technologies.

The toxicity profile of 4-(1-sulfanylethyl)phenol has been thoroughly investigated to ensure its safe handling and application. According to recent toxicological studies, the compound exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential health risks.

In conclusion, 4-(1-sulfanylethyl)phenol, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its role as a building block in drug development, material synthesis, and environmental technologies underscores its importance in advancing modern science. As research progresses, new insights into this compound's potential will undoubtedly emerge, further solidifying its place in various industries.

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